2-Amino-3-methylpyridine

• IUPAC Name: 3-methylpyridin-2-amine
• InChI: InChI=1S/C6H8N2/c1-5-3-2-4-8-6(5)7/h2-4H,1H3,(H2,7,8)
• InChI Key: RGDQRXPEZUNWHX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)N
• Molecular Formula: C6H8N2
• DSSTOX Substance ID: DTXSID3051759
• Molecular Weight: 108.14 g/mol
• CAS RN: 1603-40-3

Description

2-Amino-3-methylpyridine (2-AMP) is an organic compound with the molecular formula C5H7N. It is a colorless liquid that is used in the synthesis of a variety of organic compounds. 2-AMP is also known as this compound hydrochloride or 2-amino-3-methylpyridinium chloride. It is an important intermediate in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It has been widely studied due to its potential use in drug development and other applications.

Scientific Research Applications

Bromodomain Ligands Discovery

2-Amino-3-methylpyridine derivatives have been identified as potent ligands for the BAZ2B bromodomain, a protein domain involved in reading epigenetic marks and regulating gene expression. Through computational docking and pharmacophore searches, derivatives of this compound were discovered and validated through protein crystallography, revealing their binding modes and interactions within the bromodomain, highlighting their potential in epigenetic research and drug discovery (Marchand, Lolli, & Caflisch, 2016).

Macrocyclic Ligand Synthesis

A novel macrocyclic compound featuring pendant-arms with methylpyridine groups was synthesized, aiming to modify its coordinating properties and introduce ancillary groups for specific scientific applications. Such macrocyclic structures with this compound units could find applications in bioinorganic chemistry, anionic receptors, and as contrast agents in medicine, demonstrating the versatility of this compound in the synthesis of complex organic molecules (Lamelas et al., 2017).

Antimicrobial Activity and DNA Interactions

Complexes containing this compound have shown significant antimicrobial activity against a variety of bacteria and yeasts, including S. lutea, M. lutea, S. aureus, and Candida albicans. These compounds also demonstrate the ability to interact with DNA, altering its electrophoretic mobility and suggesting potential uses in antimicrobial therapies and studying DNA interactions (Abu-Youssef et al., 2010).

Corrosion Inhibition

This compound derivatives have been investigated for their corrosion inhibition properties on mild steel in acidic environments. The findings indicate that these compounds can significantly enhance the resistance of metals to corrosion, making them valuable in the development of corrosion inhibitors for industrial applications (Mert et al., 2014).

Chemical Intermediates

This compound and its derivatives serve as important intermediates in the synthesis of pharmaceuticals and other chemical compounds. Their reactivity and structural features enable a wide range of chemical transformations, contributing to their utility in organic synthesis and chemical research (Liang, 2010).

Mechanism of Action

Target of Action

2-Amino-3-methylpyridine, also known as 2-Amino-3-picoline, is an organic compound that serves as an important intermediate in various chemical reactions . .

Mode of Action

It’s known that the compound can interact with various enzymes and proteins during chemical reactions .

Biochemical Pathways

this compound is involved in various chemical reactions as an intermediate. It’s used in the synthesis of antimicrobial drugs, analgesics, anti-asthma drugs, and anti-HIV drugs . It’s also reported to be a nitric oxide synthase inhibitor . .

Result of Action

The molecular and cellular effects of this compound’s action are largely dependent on the specific chemical reactions it’s involved in. For instance, when used in the synthesis of certain drugs, it contributes to the therapeutic effects of those drugs .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors such as temperature, pH, and the presence of other chemicals. For instance, it’s known to be hygroscopic, meaning it absorbs moisture from the environment, which can affect its stability .

Safety and Hazards

2-Amino-3-methylpyridine is toxic if swallowed and fatal in contact with skin. It causes skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

2-Amino-3-methylpyridine has potential applications in the synthesis of heterocyclic compounds with medicinal value. It also forms complexes with Ag (I) and Cu (II), which have been characterized and studied for their potential biological applications.

Biochemical Analysis

Biochemical Properties

The biochemical properties of 2-Amino-3-methylpyridine are not fully understood yet. It is known that it can participate in various biochemical reactions due to the presence of an amino group. This amino group can interact with enzymes, proteins, and other biomolecules, potentially influencing their function .

Molecular Mechanism

The molecular mechanism of action of this compound is not well-defined. It is possible that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is currently lacking .

Metabolic Pathways

The metabolic pathways involving this compound are not well-characterized. It is possible that it interacts with various enzymes or cofactors, and could potentially affect metabolic flux or metabolite levels .

Transport and Distribution

It could potentially interact with transporters or binding proteins, influencing its localization or accumulation .

Subcellular Localization

The subcellular localization of this compound is not well-defined. It could potentially be directed to specific compartments or organelles by targeting signals or post-translational modifications .

Q & A

Q1: What is the molecular formula and weight of 2-amino-3-methylpyridine?

A1: The molecular formula of this compound is C₆H₈N₂, and its molecular weight is 108.14 g/mol. []

Q2: What spectroscopic data is available for characterizing this compound?

A2: this compound can be characterized using various spectroscopic techniques, including Infrared (IR) spectroscopy, Nuclear Magnetic Resonance (NMR) spectroscopy (both 1H and 13C), and Mass Spectrometry (MS). These techniques provide information about the functional groups, connectivity, and fragmentation pattern of the molecule. [, , , , , , ]

Q3: What is known about the thermal stability of this compound and its complexes?

A4: Thermal analysis using techniques like Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA) has been employed to study the thermal stability of this compound and its metal complexes. These studies provide information about the decomposition patterns and thermal events associated with these compounds. [, , ]

Q4: Are there any known catalytic applications of this compound?

A5: While this compound itself is not typically used as a catalyst, its derivatives and metal complexes have shown potential in various catalytic applications. For example, some palladium(II) complexes with this compound as a ligand have been investigated for their catalytic activity. []

Q5: How do structural modifications of this compound affect its coordination behavior?

A6: The position of the methyl substituent on the pyridine ring influences the coordination behavior of this compound with metal ions. Different isomers, such as 2-amino-4-methylpyridine and 2-amino-5-methylpyridine, exhibit distinct coordination modes and form complexes with varying geometries. [, ]

Q6: How do substituents on the 2-amino group affect the properties of this compound derivatives?

A7: Introducing substituents on the 2-amino group of this compound can significantly alter its properties. For instance, acylation of the amino group with groups like acetyl can lead to bidentate coordination with metal ions, forming cyclometalated complexes. []

Q7: What are the main metabolic pathways of this compound in vitro?

A8: In vitro studies using rat and rabbit liver preparations have shown that this compound undergoes N-oxidation, ring hydroxylation, and methyl hydroxylation. [, , , ]

Q8: Are there species differences in the metabolism of this compound?

A9: Yes, species differences have been observed in the metabolism of this compound. Studies using hepatic microsomes and S9 supernatants from different species like rats, rabbits, dogs, and hamsters revealed variations in the formation of specific metabolites. [, ]

Q9: What is the biological activity of this compound and its derivatives?

A10: this compound and its derivatives, particularly its metal complexes, have been investigated for their antimicrobial, antifungal, and enzyme inhibition properties. [, , , , , , , ]

Q10: Have this compound derivatives been incorporated into oligonucleotides?

A11: Yes, this compound ribonucleoside derivatives have been incorporated into triplex-forming oligonucleotides (TFOs). These modifications aim to enhance triplex stability and nuclease resistance. [, ]

Q11: Have computational methods been applied to study this compound and its derivatives?

A12: Density Functional Theory (DFT) calculations have been used to investigate the geometry and electronic structure of this compound complexes. Additionally, in silico ADME (Absorption, Distribution, Metabolism, and Excretion) analysis has been employed to predict the drug-likeness properties of some derivatives. [, ]

Q12: What analytical methods are used to characterize this compound and its complexes?

A13: Various analytical techniques are employed to characterize this compound and its complexes, including elemental analysis, conductivity measurements, magnetic susceptibility measurements, IR spectroscopy, UV-Vis spectroscopy, and X-ray crystallography. These methods provide valuable information about the composition, structure, and properties of the compounds. [, , , , , , , , ]